N-(Cyclopentylmethyl)sulfamate
Description
N-(Cyclopentylmethyl)sulfamate, specifically its sodium salt (C₆H₁₂NNaO₃S, molecular weight: 201.22 g/mol), is a synthetic sulfamate compound first reported in 1975 as a novel artificial sweetener . Structurally, it consists of a sulfamate group (-SO₃⁻Na⁺) linked to a cyclopentylmethyl substituent (C₅H₉-CH₂-).
Properties
CAS No. |
55006-92-3 |
|---|---|
Molecular Formula |
C6H12NNaO3S |
Molecular Weight |
201.22 g/mol |
IUPAC Name |
sodium;N-(cyclopentylmethyl)sulfamate |
InChI |
InChI=1S/C6H13NO3S.Na/c8-11(9,10)7-5-6-3-1-2-4-6;/h6-7H,1-5H2,(H,8,9,10);/q;+1/p-1 |
InChI Key |
RRNHRALCMVHVOL-UHFFFAOYSA-M |
SMILES |
C1CCC(C1)CNS(=O)(=O)[O-].[Na+] |
Canonical SMILES |
C1CCC(C1)CNS(=O)(=O)[O-].[Na+] |
Other CAS No. |
55006-92-3 |
Synonyms |
N-(cyclopentylmethyl)sulfamate N-(cyclopentylmethyl)sulfamate sodium |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparison
The primary structural analogs of N-(cyclopentylmethyl)sulfamate are sulfamate-based sweeteners, particularly sodium cyclamate (N-cyclohexylsulfamate). Both compounds share the same molecular formula (C₆H₁₂NNaO₃S) but differ in their substituent groups:
| Compound | Substituent | Ring Size/Structure | Key Structural Feature |
|---|---|---|---|
| Sodium this compound | Cyclopentylmethyl | 5-membered ring + CH₂ linker | Flexible methylene bridge |
| Sodium Cyclamate | Cyclohexyl | 6-membered ring | Rigid cyclohexane ring |
Key Implications :
Metabolic and Toxicity Profiles
- Cyclamate: Metabolized in the gut to cyclohexylamine, which is associated with bladder toxicity in rodents and controversial carcinogenicity in humans . This led to bans in the U.S. and restrictions elsewhere.
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